![molecular formula C11H5Cl2NOS B8288000 7,10-Dichloro-thieno[3,4-b][1,5]benzoxazepine](/img/structure/B8288000.png)
7,10-Dichloro-thieno[3,4-b][1,5]benzoxazepine
Cat. No. B8288000
M. Wt: 270.1 g/mol
InChI Key: RCGATWVKIDHMOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04157444
Procedure details
A 4.0 g. portion of 7-chloro-thieno[3,4-b][1,5]benzoxazepin-10(9H)-one (Example 4) and 4.0 g. of phosphorus pentachloride in 100 ml. of dry toluene are refluxed for 41/2 hours concentrated and triturated with toluene, giving 7,10-dichlorothieno[3,4-b][1,5]benzoxazepine.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[O:11][C:10]3=[CH:12][S:13][CH:14]=[C:9]3[C:8](=O)[NH:7][C:6]=2[CH:16]=1.P(Cl)(Cl)(Cl)(Cl)[Cl:18]>C1(C)C=CC=CC=1>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[O:11][C:10]3=[CH:12][S:13][CH:14]=[C:9]3[C:8]([Cl:18])=[N:7][C:6]=2[CH:16]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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ClC=1C=CC2=C(NC(C=3C(O2)=CSC3)=O)C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
P(Cl)(Cl)(Cl)(Cl)Cl
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
|
C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
|
triturated with toluene
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
ClC=1C=CC2=C(N=C(C=3C(O2)=CSC3)Cl)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
